Cas no 2137545-21-0 (Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate)

• Product Name: Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate
• CAS No: 2137545-21-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5907080
• PubChem ID: 165458914
• Update Time: 2025-10-29

Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-743576
• methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate
• 2137545-21-0
• Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)5-3-7-2-4-8(12)6-9(7)11/h2,4,6H,12H2,1H3
• InChI Key： BPGVNKMGIWUQTL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C#CC(=O)OC)N

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate

Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate: A Comprehensive Overview

Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate, also known by its CAS number 2137545-21-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₉H₈ClNO₃, is characterized by its unique structure that combines an amino group, a chlorine atom, and a propargyl ester moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled the efficient construction of the propargyl ester group, which is critical for the compound's reactivity. For instance, studies have shown that the use of palladium catalysts in cross-coupling reactions can significantly enhance the formation of the desired product.

In terms of pharmacological applications, Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate has demonstrated promising activity in preclinical models. Its ability to modulate specific biological pathways makes it a candidate for drug development targeting diseases such as cancer and inflammatory disorders. Recent research has highlighted its potential as an anti-inflammatory agent, with studies showing significant reduction in cytokine production in vitro.

The structural versatility of this compound also extends to its use in materials science. The propargyl ester group is known for its ability to undergo click chemistry reactions, which are widely used in the synthesis of complex molecules and materials. For example, researchers have explored the use of Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate as a building block for constructing supramolecular assemblies and polymer networks.

From an environmental standpoint, the stability and biodegradation of Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate have been evaluated to ensure its safe use in industrial and biomedical applications. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its environmental footprint.

In conclusion, Methyl 3-(4-amino-2-chlorophenyl)prop-2-ynoate (CAS No: 2137545-21-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.